Cas no 39568-89-3 (2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol)

2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol structure
39568-89-3 structure
Product Name:2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
CAS No:39568-89-3
MF:C8H6Cl4O2
MW:275.94403886795
CID:310153
PubChem ID:198205
Update Time:2025-04-19

2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedimethanol,2,4,5,6-tetrachloro-
    • [2,3,4,6-tetrachloro-5-(hydroxymethyl)phenyl]methanol
    • 2 4 5 6-TETRACHLORO-M-XYLENE-A A-DIOL
    • 2.4.5.6-Tetrachlorobenzene-1.3-dimethanol
    • (2,4,5,6-tetrachlorobenzene-1,3-diyl)dimethanol
    • 2,4,5,6-Tetrachlorobenzene-l,3-dimethanol
    • 2,4,5,6-Tetrachloro-m-xylene-alpha,alpha'-diol
    • BRN 2273274
    • m-Xylene-alpha,alpha'-diol, 2,4,5,6-tetrachloro-
    • FT-0720451
    • EINECS 254-517-3
    • SCHEMBL560496
    • 2,3,4,6-TETRACHLORO-M-XYLENE-ALPHA,ALPHA'-DIOL
    • NS00030604
    • 2,4,5,6-Tetrachloro-m-xylene-a,a'-diol
    • DTXSID10192682
    • 39568-89-3
    • AKOS024325554
    • (perchloro-1,3-phenylene)dimethanol
    • 2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
    • Inchi: 1S/C8H6Cl4O2/c9-5-3(1-13)6(10)8(12)7(11)4(5)2-14/h13-14H,1-2H2
    • InChI Key: JYLBVCKNJDTYGB-UHFFFAOYSA-N
    • SMILES: ClC1C(CO)=C(C(=C(C=1CO)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 275.909
  • Monoisotopic Mass: 273.912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.673
  • Boiling Point: 401.7°Cat760mmHg
  • Flash Point: 196.8°C
  • Refractive Index: 1.631
  • PSA: 40.46000
  • LogP: 3.28480

2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T890470-500mg
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
39568-89-3
500mg
$ 50.00 2022-06-02
TRC
T890470-1g
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
39568-89-3
1g
$ 65.00 2022-06-02
TRC
T890470-5g
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
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5g
$ 115.00 2022-06-02
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